Cas no 119434-71-8 ((±)-α-(1,1-Dimethylethoxy)carbonylamino-2-pyridinepropanoic Acid)

• Product Name: (±)-α-(1,1-Dimethylethoxy)carbonylamino-2-pyridinepropanoic Acid
• CAS No: 119434-71-8
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• MDL: MFCD02094442
• CID: 132187
• PubChem ID: 4546342
• Update Time: 2025-04-19

(±)-α-(1,1-Dimethylethoxy)carbonylamino-2-pyridinepropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanoicacid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-(9CI)
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-pyridin-2-ylpropanoic acid
• 2-{[(TERT-BUTOXY)CARBONYL]AMINO}-3-(PYRIDIN-2-YL)PROPANOIC ACID
• 2-{[(tert-Butoxy)carbonyl]amino}-3-(pyridin-2-yl)-propanoic acid
• Boc-3-(2-Pyridyl)-DL-alanine
• boc-dl-ala(2-pyridyl)-oh
• 2-tert-Butoxycarbonylamino-3-pyridin-2-yl-propionic acid
• 3-Pyridin-2-yl-L-alanine, N-BOC protected
• AC1ND9B9
• AG-A-45731
• CTK7G8995
• MolPort-000-006-441
• RP14957
• SureCN215179
• Boc-DL-2-pyridylalanine
• 2-((Tert-Butoxycarbonyl)amino)-3-(pyridin-2-yl)propanoic acid
• 2-[(tert-butoxycarbonyl)amino]-3-(pyridin-2-yl)propanoic acid
• 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(PYRIDIN-2-YL)PROPANOIC ACID
• Boc-3-(2-Pyridyl)-D
• N-Boc-3-(2-pyridyl)-D-alanine
• MFCD00191190
• DTXSID70404112
• 2-(tert-butoxycarbonylamino)-3-(pyridin-2-yl)propanoic acid
• KMODKKCXWFNEIK-UHFFFAOYSA-N
• BOC-3-(2'-PYRIDYL)-L-ALANINE
• AKOS009157223
• (+/-)-alpha-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-pyridinepropanoic Acid
• N-(tert-butoxycarbonyl)-3-(pyridin-2-yl)-D,L-alanine
• EN300-295980
• MFCD00191191
• CS-0154463
• SS-4128
• Y11283
• N-alpha-t-Butoxycarbonyl-beta-(2-pyridyl)-DL-alanine
• FT-0601882
• 119434-71-8
• FT-0629975
• SY057858
• SY033038
• DL-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-2-yl)propanoic acid
• Boc-DL-Ala(2-Pyri)-OH
• MFCD02094442
• SCHEMBL215179
• Boc-D-3-(2-pyridyl)-alanine
• Boc-Ala(2-pyridyl)-OH
• 2-(tert-butoxycarbonylamino)-3-(2-pyridyl)propanoic acid
• (±)-α-(1,1-Dimethylethoxy)carbonylamino-2-pyridinepropanoic Acid

• MDL： MFCD02094442
• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(18)15-10(11(16)17)8-9-6-4-5-7-14-9/h4-7,10H,8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： KMODKKCXWFNEIK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CC=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives